Cas no 6943-77-7 (Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate))

• Product Name: Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate)
• CAS No: 6943-77-7
• MF: C₁₁H₁₂N₂O₇
• MW: 284.222183227539
• CID: 512599
• PubChem ID: 244161
• Update Time: 2025-04-19

Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate)
• 2-ethoxyethyl 3,5-dinitrobenzoate
• 3,5-Dinitro-benzoesaeure-(2-aethoxy-aethylester)
• 3,5-Dinitro-benzoesaeure-< 2-ethoxy-ethylester>
• 3,5-dinitro-benzoic acid-(2-ethoxy-ethyl ester)
• AC1Q5AIJ
• AG-J-14317
• AR-1E1323
• CTK5C9859
• NSC54787
• 6943-77-7
• NSC-54787
• SCXGAVJIYIXEAJ-UHFFFAOYSA-N
• DTXSID40288224

• Inchi： 1S/C11H12N2O7/c1-2-19-3-4-20-11(14)8-5-9(12(15)16)7-10(6-8)13(17)18/h5-7H,2-4H2,1H3
• InChI Key： SCXGAVJIYIXEAJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)CCOCC

Computed Properties

• Exact Mass: 284.06446
• Monoisotopic Mass: 284.06445073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives